
What is the natural abundance and isotopic
mass of Europium-153?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europium-153

Cat. No.: B178974 Get Quote

Technical Data Sheet: Isotopic Properties of
Europium-153
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physical properties of the

stable isotope Europium-153 (¹⁵³Eu), including its natural abundance and precise isotopic

mass. This data is crucial for applications in nuclear science, materials research, and as a

reference in various spectroscopic and analytical techniques.

Europium (63Eu) is a lanthanide element with two naturally occurring stable isotopes: ¹⁵¹Eu

and ¹⁵³Eu.[1][2][3] Of these, Europium-153 is the more abundant.[2][3]

Quantitative Isotopic Data
The fundamental nuclear properties of Europium's stable isotopes are summarized below for

comparative analysis.
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Isotope
Natural Abundance
(atom %)

Isotopic Mass (Da) Nuclear Spin (I)

Europium-151 47.81 (3) 150.919702 (8) 5/2

Europium-153 52.19 (3) 152.921225 (4) 5/2

Data sourced from the

WebElements

Periodic Table.[1]

Isotopic Relationship Diagram
The following diagram illustrates the position of Europium-153 relative to its sister stable

isotope within the element Europium.
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Caption: Natural Isotopes of Europium.

Note on Methodologies: The data presented herein for natural abundance and isotopic mass

are standardized values derived from mass spectrometry and other nuclear characterization

techniques. As these are fundamental physical constants, specific experimental protocols are

not detailed in this summary. For information on the original determination of these values,

researchers may consult publications from the IUPAC Commission on Isotopic Abundances

and Atomic Weights.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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